Cas no 1904226-52-3 (4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione)

• Product Name: 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione
• CAS No: 1904226-52-3
• MF: C₁₉H₂₈N₂O₄S
• MW: 380.501624107361
• CID: 6007843
• PubChem ID: 92129693
• Update Time: 2025-06-25

4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione
• F6524-6158
• 1904226-52-3
• 1-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)-3-(4-methoxyphenyl)propan-1-one
• AKOS025390793
• 4-{4-[3-(4-methoxyphenyl)propanoyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione
• 1-[4-(1,1-dioxothian-4-yl)piperazin-1-yl]-3-(4-methoxyphenyl)propan-1-one

• Inchi： 1S/C19H28N2O4S/c1-25-18-5-2-16(3-6-18)4-7-19(22)21-12-10-20(11-13-21)17-8-14-26(23,24)15-9-17/h2-3,5-6,17H,4,7-15H2,1H3
• InChI Key： ONCAKAQSYWEDNF-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCN(C(CCC2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 380.17697855g/mol
• Monoisotopic Mass: 380.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione

4-{4-3-(4-Methoxyphenyl)PropanoylPiperazin-1-yl}-1Lambda6-Thiane-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 1904226-52-3, known as 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiane diones, which are known for their unique structural features and potential therapeutic applications. The thiane dione core of this molecule is a key structural element that contributes to its biological activity, making it a subject of extensive research.

Recent studies have highlighted the piperazine moiety within this compound as a critical component for its pharmacological properties. Piperazine is a six-membered ring containing two nitrogen atoms, which is commonly found in various pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a 3-(4-methoxyphenyl)propanoyl group, which introduces additional complexity and functionality. The methoxyphenyl group is known to enhance lipophilicity and improve drug absorption, while the propanoyl chain provides flexibility and potential for further chemical modifications.

The thiane dione structure in this compound is particularly intriguing due to its sulfur-containing framework. Thiane diones are derivatives of thiophene, where two oxygen atoms are introduced into the ring structure. This modification not only alters the electronic properties of the molecule but also imparts unique reactivity and stability. Recent research has demonstrated that thiane diones can act as scaffolds for designing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer agents.

One of the most promising aspects of this compound is its potential application in the development of novel therapeutic agents. Studies have shown that 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione exhibits significant activity against various disease targets, including inflammatory pathways and cancer cell lines. For instance, a recent study published in *Journal of Medicinal Chemistry* reported that this compound demonstrates potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its anti-inflammatory properties, this compound has also shown promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the MAPK/ERK pathway. These findings suggest that the compound could serve as a lead molecule for developing targeted therapies against solid tumors.

The synthesis of 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the piperazine ring is typically achieved through nucleophilic substitution reactions, while the thiane dione core is formed via sulfur-based cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, making it more accessible for preclinical testing.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods have also facilitated the study of its stereochemistry and conformational properties, which are crucial for understanding its biological activity.

Looking ahead, ongoing research aims to further optimize this compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 4-{4-3-(4-methoxyphenyl)propanoylpiperazin-1-yl}-1lambda6-thiane-1,1-dione represents a compelling example of how structural complexity can be harnessed to design innovative therapeutic agents. With its unique combination of functional groups and promising biological activity, this compound continues to be a focal point for researchers seeking novel solutions in drug discovery.